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Compound of Interest

Compound Name: 2,3,5-Tri-O-benzyl-D-lyxofuranose
CAS No.: 115563-43-4
Cat. No.: B1141723
Get Quote
. J

To design a robust disposal protocol, we must first analyze the molecular characteristics of
2,3,5-Tri-O-benzyl-D-lyxofuranose. The physical properties directly dictate the downstream
waste segregation strategy[1].
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Operational Disposal

Property Value L.
Implication

Required for accurate EPA
CAS Number 115563-43-4 RCRA waste profiling and
manifesting.

Halogen-free (contains only C,

H, O). Must be segregated
Molecular Formula C26H2805

from halogenated streams to

minimize incineration costs.

High molecular weight; exists
Molecular Weight 420.5 g/mol as a stable solid at room

temperature.

Strictly prohibits drain disposal.
N o Will precipitate and occlude
Aqueous Solubility Negligible / Insoluble ) )
plumbing or accumulate in

aquatic ecosystems|[?2].

High affinity for organic
: . . _ solvents; dictates the use of
Lipophilicity (LogP) High (Hydrophobic) ) o
compatible organic liquid

waste streams.

Causality Insight:Why is drain disposal strictly prohibited even for trace amounts? The three
benzyl groups confer extreme hydrophobicity. If introduced into an agueous waste stream, the
compound will immediately precipitate. In a biological wastewater treatment facility, these
stable ether linkages resist rapid microbial degradation, leading to environmental
persistence[2]. Therefore, high-temperature incineration is the only scientifically sound method
for complete destruction.

Operational Disposal Protocols (Self-Validating
Workflows)

Waste generated from 2,3,5-Tri-O-benzyl-D-lyxofuranose typically falls into two categories:
pure solid waste (e.g., expired reagents, spilled powder) and solvent-dissolved liquid waste
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(e.g., reaction mother liquors, chromatography fractions).

Protocol A: Solid Waste Disposal Objective: Safely contain and label unreacted solid material
for incineration.

» Collection: Using a dedicated anti-static spatula, carefully transfer any residual or spilled
2,3,5-Tri-O-benzyl-D-lyxofuranose powder into a wide-mouth High-Density Polyethylene
(HDPE) container.

» Self-Validation Check: Inspect the container for residual moisture or incompatible oxidizers
before adding the sugar. Benzylated organic compounds can react vigorously with strong
oxidizers.

o Labeling: Immediately affix a hazardous waste label. Mark the contents specifically as "Non-
Hazardous Chemical Solid Waste - 2,3,5-Tri-O-benzyl-D-lyxofuranose (CAS 115563-43-
4)". Ensure the accumulation start date is clearly written[3].

o Storage: Transfer the sealed container to the laboratory's designated Satellite Accumulation
Area (SAA).

Protocol B: Liquid/Solvent Waste Disposal Objective: Segregate dissolved compound based on
the carrier solvent to optimize incineration efficiency.

e Solvent Identification: Identify the primary solvent containing the 2,3,5-Tri-O-benzyl-D-
lyxofuranose. Common solvents include Ethyl Acetate (EtOAc), Dichloromethane (DCM),
and Methanol (MeOH).

e Segregation Decision:

o Halogen-Free: If dissolved in EtOAc, Hexanes, or MeOH, route the mixture to the Non-
Halogenated Organic Waste carboy.

o Halogenated: If dissolved in DCM or Chloroform, route to the Halogenated Organic Waste
carboy.

o Causality Insight:Why segregate? Incinerating halogenated waste requires specialized
scrubbers to neutralize corrosive hydrochloric acid (HCI) gas produced during combustion.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1141723/docs?utm_src=pdf-body#physicochemical-profiling-causality-in-disposal-methodology
https://www.benchchem.com/product/b1141723/docs?utm_src=pdf-body#physicochemical-profiling-causality-in-disposal-methodology
https://emsllcusa.com/safe-lab-waste-a-guide-to-proper-disposal/
https://www.benchchem.com/product/b1141723/docs?utm_src=pdf-body#physicochemical-profiling-causality-in-disposal-methodology
https://www.benchchem.com/product/b1141723/docs?utm_src=pdf-body#physicochemical-profiling-causality-in-disposal-methodology
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141723?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Mixing a halogen-free benzylated sugar into a halogenated container unnecessarily
increases the environmental burden and disposal costs.

o Transfer: Use a grounded, static-free funnel to transfer the solution into the appropriate
waste carboy.

o Sealing & Validation: Cap the carboy securely using a Polytetrafluoroethylene (PTFE)-lined
cap.

o Self-Validation Check: Do not use standard rubber or low-density polyethylene caps. The
organic solvents used to dissolve benzylated sugars will degrade standard seals, leading
to hazardous vapor emissions in the SAA.

Regulatory Compliance: EPA & SAA Management

Under the EPA's Resource Conservation and Recovery Act (RCRA), specifically the guidelines
for academic and research laboratories (Subpart K), waste must be managed at or near the
point of generation in a Satellite Accumulation Area (SAA)[4].

e Volume Limits: An SAA may accumulate up to 55 gallons of non-acute hazardous waste.
Once this limit is reached, the waste must be transferred to a central accumulation area
within three consecutive days|[5].

o Closed Container Rule: The EPA strictly mandates that all waste containers must remain
closed at all times, except when actively adding or removing waste[5]. Leaving a funnel in a
waste carboy is a direct regulatory violation and compromises laboratory air quality.

Waste Segregation Decision Workflow

To ensure absolute compliance and operational efficiency, follow the decision matrix below
when disposing of 2,3,5-Tri-O-benzyl-D-lyxofuranose.
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2,3,5-Tri-O-benzyl-D-lyxofuranose
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Decision tree for the segregation and disposal of 2,3,5-Tri-O-benzyl-D-lyxofuranose waste
streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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